Methyl 4-(cyclopropylidenemethyl)benzoate

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: methyl 4-(cyclopropylidenemethyl)benzoate
• InChI: InChI=1S/C12H12O2/c1-14-12(13)11-6-4-10(5-7-11)8-9-2-3-9/h4-8H,2-3H2,1H3
• InChI Key: OYLYJKASNNZTNU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C2CC2

Description

Methyl 4-(cyclopropylidenemethyl)benzoate is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (60%, 0.27 g) in tetrahydrofuran (40 mL) was added cyclopropyltriphenylphosphonium bromide (2.6 g), and the mixture was stirred at 70° C. for 2 hours. To the reaction mixture was added methyl terephthalaldehydate (1.0 g), and the mixture was stirred at 70° C. for 7 days. Water was added to the reaction mixture, and the mixture was extracted with diethyl ether. The organic layer was washed with water and brine, and dried over anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: hexane/dichloromethane=1/1) to give methyl 4-(cyclopropylidenemethyl)benzoate (0.80 g).